4-[4-(3,3,3-trifluoropropyl)pyrimidin-2-yl]piperazine-1-sulfonamide

• IUPAC Name: 4-[4-(3,3,3-trifluoropropyl)pyrimidin-2-yl]piperazine-1-sulfonamide
• InChI: InChI=1S/C11H16F3N5O2S/c12-11(13,14)3-1-9-2-4-16-10(17-9)18-5-7-19(8-6-18)22(15,20)21/h2,4H,1,3,5-8H2,(H2,15,20,21)
• InChI Key: PMERBKSBQNLPIJ-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1C2=NC=CC(=N2)CCC(F)(F)F)S(=O)(=O)N
• Molecular Formula: C11H16F3N5O2S
• Molecular Weight: 339.34 g/mol

Description

This compound belongs to the class of organic compounds known as trifluoromethylbenzenes. It is used as a derivatization reagent for the carboxyl groups on peptides.

Synthesis Analysis

The synthesis of similar compounds often involves three-component reactions of dialkyl (2-oxo-3,3,3-trifluoropropyl)phosphonates. Cyclocondensation of these phosphonates with urea and aryl aldehydes can lead to the formation of the desired compound.

Molecular Structure Analysis

Pyrimidines are six-membered unsaturated ring compounds composed of carbon and nitrogen, and they are found throughout nature in various forms with nitrogen atoms at positions 1 and 3. The most abundant pyrimidines are uracil, cytosine, and thymine.

Chemical Reactions Analysis

Pyrazoles are heterocyclic chemical compounds with a natural or a synthetic origin. Their nitrogen-based hetero-aromatic ring structure represented a remarkable scaffold for the synthesis and development of many new promising drugs.

Mechanism of Action

While the exact mechanism of action for this specific compound is not clear, similar compounds have been shown to inhibit CDK2, a target for cancer treatment.